Cas no 1070-01-5 (1-Decanamine,N,N-didecyl-)

1-Decanamine, N,N-didecyl-, is a tertiary amine compound characterized by its long alkyl chains, offering notable hydrophobic properties and surface activity. Its molecular structure, featuring a decyl backbone and two didecyl substituents, enhances its solubility in nonpolar solvents and compatibility with organic matrices. This compound is particularly valued for its role as an intermediate in surfactant synthesis, corrosion inhibition, and phase-transfer catalysis. Its high thermal stability and low volatility make it suitable for applications requiring prolonged exposure to elevated temperatures. Additionally, its amphiphilic nature allows for effective use in emulsification and dispersion processes, contributing to its utility in industrial formulations.
1-Decanamine,N,N-didecyl- structure
1-Decanamine,N,N-didecyl- structure
Product name:1-Decanamine,N,N-didecyl-
CAS No:1070-01-5
MF:C30H63N
MW:437.827929735184
CID:178436
PubChem ID:87576372

1-Decanamine,N,N-didecyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Decanamine,N,N-didecyl-
    • Tri-n-decylamine
    • N,N-DIDECYL-1-DECANAMINE (PRACT) (ISOMERIC MIXTURE)
    • N,N-didecyldecan-1-amine
    • 1-Decanamine,N,N-didecyl
    • EINECS 213-966-5
    • N,N,N-tri-decylamine
    • TRIDECANITRILE (mixed isomers)
    • Tridecylamin
    • tridecylamine
    • Tris(decyl)amine
    • Tris-decyl-amin
    • n,n-didecyl-1-decanamine
    • Tri(decyl)amine
    • n,n-didecyl-1-decanamin
    • N,N-DI-N-DECYL-1-DECANAMINE
    • TRI-N-DECYLAMINE (TERTIARY AMINE)
    • 10 Alkylamin
    • Tri-C 8
    • Tri-C 8/10 Alkylamin
    • tridecanitrile(mixedisomers)
    • COFKFSSWMQHKMD-UHFFFAOYSA-N
    • DTXSID6061448
    • SCHEMBL36558
    • CS-0449960
    • D92339
    • 4-04-00-00785 (Beilstein Handbook Reference)
    • 1070-01-5
    • 1-Decanamine, N,N-didecyl-
    • FT-0710849
    • NS00023434
    • N,N-Didecyl-1-decanamine, AldrichCPR
    • T0418
    • MFCD00041914
    • LS-15305
    • BAA07001
    • BRN 1791728
    • MDL: T162176
    • Inchi: 1S/C30H63N/c1-4-7-10-13-16-19-22-25-28-31(29-26-23-20-17-14-11-8-5-2)30-27-24-21-18-15-12-9-6-3/h4-30H2,1-3H3
    • InChI Key: COFKFSSWMQHKMD-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCN(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 437.49600
  • Monoisotopic Mass: 437.496051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 27
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 13.8
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Color/Form: Not determined.
  • Density: 0.8
  • Melting Point: -5--3 °C
  • Boiling Point: 430°C(lit.)
  • Flash Point: 121 °C
  • Refractive Index: 1.454-1.456
  • PSA: 3.24000
  • LogP: 10.71050
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Decanamine,N,N-didecyl- Security Information

1-Decanamine,N,N-didecyl- Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Decanamine,N,N-didecyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162176-1g
1-Decanamine,N,N-didecyl-
1070-01-5 >97.0%(T)
1g
¥102.90 2023-08-31
abcr
AB135293-5g
Tri-n-decylamine, 95%; .
1070-01-5 95%
5g
€70.70 2024-04-20
Aaron
AR003VU1-250mg
Tri-N-Decylamine
1070-01-5 97%
250mg
$5.00 2025-01-22
Aaron
AR003VU1-1g
Tri-N-Decylamine
1070-01-5 97%
1g
$11.00 2025-01-22
Aaron
AR003VU1-10g
Tri-n-decylamine
1070-01-5 97%
10g
$80.00 2025-03-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0418-25G
Tri-n-decylamine
1070-01-5 >97.0%(T)
25g
¥935.00 2024-04-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162176-5G
1-Decanamine,N,N-didecyl-
1070-01-5 >97.0%(T)
5g
¥319.90 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X66125-1g
TRI-N-DECYLAMINE
1070-01-5
1g
¥98.0 2021-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-474393-5 g
Tri-n-decylamine,
1070-01-5
5g
¥677.00 2023-07-11
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0418-5G
Tri-n-decylamine
1070-01-5 >97.0%(T)
5g
¥280.00 2024-04-18

1-Decanamine,N,N-didecyl- Related Literature

  • 1. 278. Nucleotides. Part XXXV. cycloPentanone oxime p-nitro-benzenesulphonate as an intermediate in the synthesis of nucleotide derivatives : an alternative synthesis of adenosine-5′ triphosphate
    B. H. Chase,G. W. Kenner,Alexander R. Todd,R. F. Webb J. Chem. Soc. 1956 1371
  • 2. 398. Synthesis of nucleoside-5′ pyrophosphates
  • 3. Volumetric, dielectric and transport properties of some liquid tri-n-alkylamines
    Cveto Klofutar,?pela Paljk,Radislava Malner?i? J. Chem. Soc. Faraday Trans. 1 1982 78 3693
  • 4. 610. Molecular polarisability. Application of the N–H and N–C link polarisabilities to the conformations of tertiary amines, piperidine, and morpholine
    M. Aroney,R. J. W. le Fèvre J. Chem. Soc. 1958 3002
  • 5. 270. Polynucleotides. Part I. Synthesis and properties of some polyribonucleotides

Additional information on 1-Decanamine,N,N-didecyl-

1-Decanamine, N,N-Didecyl: A Comprehensive Overview

1-Decanamine, N,N-Didecyl (CAS No. 1070-01-5) is a versatile organic compound with significant applications in various industries. This compound, also referred to as N,N-didecyl-1-decanamine, belongs to the class of aliphatic amines and is characterized by its long hydrocarbon chains, which contribute to its unique chemical properties. In recent years, advancements in synthetic methodologies and its utilization in cutting-edge technologies have made 1-Decanamine, N,N-Didecyl a subject of intense research interest.

The molecular structure of N,N-didecyl-1-decanamine consists of a central amine group (-NH-) flanked by two decyl chains (C10H21). This structure endows the compound with amphiphilic properties, making it suitable for applications that require both hydrophobic and hydrophilic interactions. Recent studies have highlighted its potential in surface modification, where its ability to form self-assembled monolayers has been exploited for enhancing the adhesion properties of materials in aerospace and biomedical devices.

One of the most promising areas of research involving N,N-didecyl-1-decanamine is its role in drug delivery systems. Scientists have demonstrated that this compound can act as a stabilizing agent for lipid nanoparticles, which are increasingly used for delivering vaccines and therapeutic molecules. Its long hydrocarbon chains provide stability to these nanoparticles under varying environmental conditions, ensuring efficient drug release and bioavailability.

In the realm of material science, N,N-didecyl-1-decanamine has been investigated for its potential in creating stimuli-responsive materials. By incorporating this compound into polymer networks, researchers have developed materials that exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH. These findings open new avenues for applications in smart packaging, adaptive textiles, and responsive drug delivery systems.

The synthesis of N,N-didecyl-1-decanamine typically involves the reaction of decanoyl chloride with ammonia or an amine source, followed by purification techniques such as distillation or chromatography. Recent advancements in catalytic processes have enabled the production of this compound with higher yields and improved purity, making it more accessible for industrial applications.

From an environmental perspective, the biodegradability of N,N-didecyl-1-decanamine has been a focal point of recent studies. Research indicates that under aerobic conditions, this compound undergoes microbial degradation within a relatively short timeframe, reducing its environmental footprint. This attribute is particularly advantageous for its use in eco-friendly surfactants and detergents.

In conclusion, N,N-didecyl-1-decanamine (CAS No. 1070-01-5) stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical properties and recent breakthroughs in research underscore its importance as a valuable material in modern science and industry.

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